3-Methyl-2h-Furo[2,3-C]pyran-2-One

Description

3-Methyl-2H-furo[2,3-c]pyran-2-one, also known as a smoke-derived butenolide, is a chemical compound with the molecular formula C$_8$H$_6$O$_3$ and a molecular weight of approximately 150.1314 g/mol. This compound is primarily recognized for its role in promoting seed germination and enhancing seedling vigor. Research indicates that 3-methyl-2H-furo[2,3-c]pyran-2-one acts as a plant growth regulator, influencing various physiological processes in plants. It has been shown to stimulate germination rates significantly when applied to seeds, such as those of tomato (Solanum esculentum), resulting in faster radicle emergence and improved seedling performance under stress conditions .

The compound is part of a broader class of natural substances known as karrikins, which are derived from smoke and are known to facilitate the germination of certain plant species, particularly after fire events. Similar compounds include 2H-furo[2,3-c]pyran-2-one (CAS 857054-03-6), which shares structural and functional characteristics with 3-methyl-2H-furo[2,3-c]pyran-2-one and also promotes seed germination . Another related compound is 3,7-dimethyl-2H-furo[2,3-c]pyran-2-one (C$_9$H$_8$O$_3$), which has applications in proteomics research . The diverse applications of these compounds underscore their importance in agricultural practices and ecological restoration efforts.

• CAS No.: 857054-02-5
• Product Name: 3-Methyl-2h-Furo[2,3-C]pyran-2-One
• Molecular Formula: C8H6O3
• Molecular Weight: 150.13 g/mol
• IUPAC Name: 3-methylfuro[2,3-c]pyran-2-one
• Standard InChI: InChI=1S/C8H6O3/c1-5-6-2-3-10-4-7(6)11-8(5)9/h2-4H,1H3
• Standard InChIKey: JUTMAMXOAOYKHT-UHFFFAOYSA-N
• SMILES: CC1=C2C=COC=C2OC1=O
• Canonical SMILES: CC1=C2C=COC=C2OC1=O
• Synonyms: 3-methyl-2H-furo(2,3-c)pyran-2-one; KAR(1) cpd; karrikin 1
• PubChem Compound: 11469158
• Last Modified: Aug 15 2023